N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22FN3O2/c1-14-3-4-15(13-18(14)20)21-19(24)23-11-9-22(10-12-23)16-5-7-17(25-2)8-6-16/h3-8,13H,9-12H2,1-2H3,(H,21,24)
• InChI Key: WIKYREJIQFLUOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=C(C=C3)OC)F
• Molecular Formula: C19H22FN3O2
• Molecular Weight: 343.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide, also known as FMP, is a chemical compound that belongs to the piperazinecarboxamide family. It is a synthetic compound that has been extensively studied for its potential applications in scientific research. FMP is a potent and selective inhibitor of the dopamine D3 receptor, which makes it an important tool for investigating the role of this receptor in various physiological and pathological processes.

Mechanism of Action

N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide acts as a competitive antagonist of the dopamine D3 receptor, which means that it binds to the receptor and prevents dopamine from binding. This leads to a decrease in dopamine neurotransmission, which can have a range of effects depending on the specific brain region and the physiological context. N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has been shown to be highly selective for the dopamine D3 receptor, with minimal activity at other dopamine receptor subtypes.
Biochemical and Physiological Effects
N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has been shown to have a range of biochemical and physiological effects, depending on the specific experimental conditions. In general, N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has been shown to decrease dopamine neurotransmission in various brain regions, which can lead to changes in behavior, mood, and cognition. N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has also been shown to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems.

Advantages and Limitations for Lab Experiments

N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has several advantages as a tool for investigating the dopamine D3 receptor. It is highly selective for this receptor subtype, which allows for specific manipulation of dopamine neurotransmission in various brain regions. N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide is also a potent inhibitor of the dopamine D3 receptor, which allows for relatively low concentrations to be used in experiments. However, there are also some limitations to the use of N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide in lab experiments. The synthesis of N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide is complex and requires expertise in organic chemistry. In addition, N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has limited solubility in water, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for research on N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide and the dopamine D3 receptor. One area of interest is the role of the dopamine D3 receptor in addiction and substance abuse. N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has been shown to be effective in reducing drug-seeking behavior in animal models, which suggests that it may have potential as a treatment for addiction. Another area of interest is the role of the dopamine D3 receptor in schizophrenia. N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has been shown to improve cognitive function in animal models of schizophrenia, which suggests that it may have potential as a treatment for this disorder. Finally, there is ongoing research on the development of new compounds that target the dopamine D3 receptor with improved selectivity and efficacy. These compounds may have potential as new treatments for a range of neurological and psychiatric disorders.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has been used extensively in scientific research to investigate the role of the dopamine D3 receptor in various physiological and pathological processes. The dopamine D3 receptor is a G protein-coupled receptor that is expressed in the brain and is involved in the regulation of dopamine neurotransmission. N-(3-fluoro-4-methylphenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has been shown to be a potent and selective inhibitor of the dopamine D3 receptor, which makes it an important tool for investigating the role of this receptor in various diseases, including addiction, schizophrenia, and Parkinson's disease.